Cas no 51775-50-9 (Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-)

• Product Name: Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-
• CAS No: 51775-50-9
• MF: C₁₈H₁₃NS
• MW: 275.367522954941
• CID: 361436
• PubChem ID: 10061960
• Update Time: 2025-04-19

Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-
• 4-[5-(4-methylphenyl)thiophen-2-yl]benzonitrile
• DTXSID90435024
• 51775-50-9

• Inchi： 1S/C18H13NS/c1-13-2-6-15(7-3-13)17-10-11-18(20-17)16-8-4-14(12-19)5-9-16/h2-11H,1H3
• InChI Key： WDCWGXDRZVQJLW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC(C)=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 275.07699
• Monoisotopic Mass: 275.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 23.79